2-((5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3,4-dimethoxyphenyl)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[[5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C27H25N5O4S/c1-34-19-8-6-7-18(14-19)32-26(21-15-28-22-10-5-4-9-20(21)22)30-31-27(32)37-16-25(33)29-17-11-12-23(35-2)24(13-17)36-3/h4-15,28H,16H2,1-3H3,(H,29,33)
• InChI Key: NIYVKXNXCPOCFL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC(=CC=C3)OC)C4=CNC5=CC=CC=C54)OC
• Molecular Formula: C27H25N5O4S
• Molecular Weight: 515.6 g/mol
• CAS No.: 852145-46-1

Description

2-((5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C27H25N5O4S and its molecular weight is 515.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Research has focused on the synthesis of novel compounds with specific structural motifs, including triazoles, indoles, and acetamides, for their potential biological activities. For instance, novel (2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamide derivatives were synthesized and evaluated for their antibacterial and antifungal activities, with some compounds showing promising results (Debnath & Ganguly, 2015). This underscores the importance of such compounds in developing new antimicrobial agents.

Antimicrobial Activity

The antimicrobial activity of compounds with similar structures has been a significant area of research. For instance, the synthesis and evaluation of certain acetamide derivatives as antimicrobial agents reveal the potential of these compounds in fighting against various pathogenic microorganisms (Debnath & Ganguly, 2015). Such studies highlight the role of structural modifications in enhancing antimicrobial efficacy.

Enzyme and Receptor Inhibition

Another crucial area of application is the development of enzyme and receptor inhibitors. Arylthioindoles, for instance, have been investigated for their ability to inhibit tubulin polymerization and cell growth, indicating their potential as anticancer agents. Compounds with specific modifications, such as the introduction of methoxyphenylthio moieties, have shown to significantly affect their biological activities, including inhibiting MCF-7 cell growth and tubulin polymerization (De Martino et al., 2006).